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Compound of Interest

Compound Name: Cyclohexanone

Cat. No.: B7761246 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals like Cyclohexanone. This guide provides

immediate, essential safety protocols, logistical information, and detailed procedures for the

safe handling, storage, and disposal of Cyclohexanone, bolstering a culture of safety and trust

in your laboratory operations.

Personal Protective Equipment (PPE)
When handling Cyclohexanone, a comprehensive selection of personal protective equipment

is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection
Chemical safety goggles or a

face shield

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield should be used in

conjunction with goggles when

there is a splash hazard.[1][2]

[3]

Skin Protection

   Hand Protection Chemical-resistant gloves

Butyl, Polyvinyl Alcohol,

SilverShield®/4H®, and

Barrier® gloves are

recommended for extended

contact (>8-hr breakthrough).

[2] Nitrile or neoprene gloves

may also be suitable.[4][5]

Always inspect gloves for

integrity before use and

practice proper glove removal

technique.[3]

   Body Protection
Chemical-resistant lab coat or

coveralls

A Nomex® laboratory coat

over cotton clothing is a good

practice.[5] Ensure the lab coat

is buttoned and fits properly to

cover as much skin as

possible.[5] For larger spills,

Tychem® BR, Responder®

and TK offer >8-hour

breakthrough protection.[2]

   Foot Protection
Closed-toe, chemical-resistant

shoes

Shoes should cover the entire

foot.[5]
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Respiratory Protection

Air-purifying respirator (APR)

with organic vapor cartridges

or a Self-Contained Breathing

Apparatus (SCBA)

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

exposure limits are exceeded.

[3][6] For concentrations >20

ppm, a full facepiece APR with

organic vapor filters is

recommended. For

concentrations >200 ppm, an

SCBA is necessary.[2]

Cyclohexanone Properties and Hazards
Property Value

Flash Point 44 °C (111 °F)[7]

Lower Explosive Limit (LEL) 1.1%

Upper Explosive Limit (UEL) 9.4%

Autoignition Temperature 420 °C (788 °F)[7]

Vapor Density 3.4 (Air = 1)

Specific Gravity 0.947 (Water = 1)

Cyclohexanone is a flammable liquid and vapor that can form explosive mixtures with air.[7][8]

It is harmful if swallowed, in contact with skin, or inhaled, and causes serious eye damage and

skin irritation.[1][9][10]

Operational and Disposal Plans
Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]
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Keep away from heat, sparks, open flames, and other ignition sources.[7][9][11]

Use non-sparking tools and explosion-proof equipment.[6][10][11]

Ground and bond containers and receiving equipment during transfer to prevent static

discharge.[2][4][9]

Avoid breathing vapors or mist.[4][9]

Wash hands thoroughly after handling.[9][12]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents, strong acids, and bases.[2][9][13]

Keep containers tightly closed.[1][12][13]

Store in a designated flammables storage cabinet.

Spill Cleanup Protocol
In the event of a Cyclohexanone spill, follow these steps:

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area and

restrict access.[2]

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition from the area.[2]

Don PPE: Wear the appropriate personal protective equipment as outlined in the table

above, including respiratory protection.

Containment: For small spills, absorb the liquid with an inert, non-combustible material such

as vermiculite, dry sand, or earth.[2][13] For larger spills, create a dike around the spill to

prevent it from spreading.[13]
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Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and sealed container for disposal.[2][13]

Decontamination: Wash the spill area with soap and water, and ensure the cleaning water is

collected for proper disposal.[13]

Disposal: Dispose of the contaminated waste as hazardous waste in accordance with local,

state, and federal regulations.[2]

Cyclohexanone Spill Cleanup Workflow

Disposal Plan
Cyclohexanone and any materials contaminated with it should be treated as hazardous waste.

Waste Collection: Collect waste in a properly labeled, sealed, and compatible container.

Storage: Store waste containers in a designated hazardous waste storage area.

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

company, following all local, state, and federal regulations.[2][8][11] Do not dispose of it

down the drain.[7][11][13]

By adhering to these safety protocols and operational plans, you can significantly mitigate the

risks associated with handling Cyclohexanone, ensuring a safer laboratory environment for all

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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